Cas no 2229168-40-3 (2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine)

• Product Name: 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine
• CAS No: 2229168-40-3
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6009914
• PubChem ID: 165855681
• Update Time: 2025-05-19

2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine
• 2-[3-chloro-4-(difluoromethoxy)phenyl]propan-2-amine
• EN300-1970320
• 2229168-40-3

• Inchi： 1S/C10H12ClF2NO/c1-10(2,14)6-3-4-8(7(11)5-6)15-9(12)13/h3-5,9H,14H2,1-2H3
• InChI Key： VYJUVZUURPLPRJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)N)OC(F)F

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine

Compound CAS No. 2229168-40-3: 2-3-Chloro-4-(Difluoromethoxy)Phenylpropan-2-Amine

2-3-Chloro-4-(difluoromethoxy)phenylpropan-2-amine is a chemical compound with the CAS registry number 2229168-40-3. This compound belongs to the class of amines and features a substituted phenyl group with a difluoromethoxy substituent and a chloro group, along with a propanamine moiety. The structure of this compound is characterized by its unique substitution pattern, which imparts specific chemical and physical properties, making it suitable for various applications in the fields of pharmaceuticals, agrochemicals, and material sciences.

The synthesis of 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine involves a series of multi-step reactions, including nucleophilic substitutions, aromatic substitutions, and amine formations. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the chloro group and difluoromethoxy substituent on the aromatic ring provides opportunities for further functionalization, enabling the creation of bioactive molecules with desired pharmacokinetic profiles. Studies have shown that analogs of this compound exhibit activity against various enzymes and receptors, making them valuable candidates for therapeutic interventions in areas such as oncology, neurodegenerative diseases, and infectious diseases.

In addition to its pharmaceutical applications, 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine has also been investigated for its potential use in agrochemicals. The compound's ability to modulate plant growth regulators has been explored in recent studies, suggesting its role in enhancing crop yields and resistance to environmental stressors. Furthermore, its compatibility with modern agricultural practices has been validated through extensive field trials.

From a structural perspective, the difluoromethoxy group attached to the aromatic ring contributes significantly to the compound's electronic properties. This substitution pattern enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for its bioavailability and efficacy in biological systems. Recent computational studies have provided deeper insights into the molecular dynamics of this compound, shedding light on its interaction with biomolecules at the atomic level.

The chloro group present at positions 2 and 3 on the aromatic ring further influences the compound's reactivity and selectivity. This substitution pattern has been shown to stabilize certain transition states during enzymatic catalysis, thereby enhancing the compound's bioactivity. Researchers have also explored the stereochemical implications of this substitution pattern, revealing its role in determining the spatial arrangement of substituents on the aromatic ring.

Another area of active research involves the evaluation of 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine as a precursor for advanced materials. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for polymer synthesis and nanotechnology applications. Recent breakthroughs in materials science have demonstrated its potential as a building block for high-performance polymers with tailored mechanical and thermal properties.

In terms of safety and handling, 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine must be treated with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during handling, and storage conditions should adhere to industry standards to prevent degradation or contamination. Occupational exposure limits (OELs) have been established based on toxicological data, ensuring safe working environments for personnel involved in its production or use.

Recent regulatory updates have emphasized the importance of transparency in chemical safety assessments. As such, comprehensive toxicological studies have been conducted on CAS No. 2229168-40-3, focusing on acute and chronic toxicity profiles, mutagenicity, and ecotoxicity. These studies have provided valuable data for risk assessment purposes, enabling regulatory bodies to make informed decisions regarding its use in various industries.

In conclusion, CAS No. 2229168-40-3, also known as 2-3-chloro-4-(difluoromethoxy)phenylpropan-2-amine, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, agrochemical development, and materials science. Ongoing research continues to uncover new insights into its properties and functionalities, ensuring its relevance in addressing current and future challenges in these fields.